Cas no 15803-27-7 (Ethyl 4,5-dimethyl-1H-pyrazole-3-carboxylate)
15803-27-7 structure
Product Name:Ethyl 4,5-dimethyl-1H-pyrazole-3-carboxylate
CAS No:15803-27-7
MF:C8H12N2O2
MW:168.193081855774
MDL:MFCD24387107
CID:1028897
PubChem ID:15717592
Update Time:2025-07-29
Ethyl 4,5-dimethyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4,5-dimethyl-1H-pyrazole-3-carboxylate
- DS-5710
- 15803-27-7
- Ethyl 3,4-dimethyl-1H-pyrazole-5-carboxylate
- SCHEMBL19158730
- ethyl4,5-diMethyl-1H-pyrazole-3-carboxylate
- 1H-Pyrazole-3-carboxylic acid, 4,5-dimethyl-, ethyl ester
- AKOS022171485
- Ethyl 4,5-Dimethylpyrazole-3-carboxylate
- DTXSID20577320
- MFCD24387107
- O11766
- SY046103
- O11786
- CS-0045364
- DB-360421
-
- MDL: MFCD24387107
- Inchi: 1S/C8H12N2O2/c1-4-12-8(11)7-5(2)6(3)9-10-7/h4H2,1-3H3,(H,9,10)
- InChI Key: NFKJSKVAOLQEDS-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C(C)=C(C)NN=1)=O
Computed Properties
- Exact Mass: 168.08996
- Monoisotopic Mass: 168.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 55Ų
Experimental Properties
- PSA: 54.98
Ethyl 4,5-dimethyl-1H-pyrazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM127583-100mg |
ethyl 4,5-dimethyl-1H-pyrazole-3-carboxylate |
15803-27-7 | 95+% | 100mg |
$80 | 2021-08-05 | |
| Chemenu | CM127583-250mg |
ethyl 4,5-dimethyl-1H-pyrazole-3-carboxylate |
15803-27-7 | 95+% | 250mg |
$147 | 2021-08-05 | |
| Chemenu | CM127583-1g |
ethyl 4,5-dimethyl-1H-pyrazole-3-carboxylate |
15803-27-7 | 95+% | 1g |
$254 | 2021-08-05 | |
| Alichem | A049000095-1g |
Ethyl 4,5-diMethyl-1H-pyrazole-3-carboxylate |
15803-27-7 | 95% | 1g |
$187.65 | 2022-04-02 | |
| Alichem | A049000095-5g |
Ethyl 4,5-diMethyl-1H-pyrazole-3-carboxylate |
15803-27-7 | 95% | 5g |
$530.55 | 2022-04-02 | |
| Alichem | A049000095-10g |
Ethyl 4,5-diMethyl-1H-pyrazole-3-carboxylate |
15803-27-7 | 95% | 10g |
$709.20 | 2022-04-02 | |
| Alichem | A049000095-25g |
Ethyl 4,5-diMethyl-1H-pyrazole-3-carboxylate |
15803-27-7 | 95% | 25g |
$1,279.50 | 2022-04-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZQ666-1g |
Ethyl 4,5-dimethyl-1H-pyrazole-3-carboxylate |
15803-27-7 | 95+% | 1g |
1601.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZQ666-50mg |
Ethyl 4,5-dimethyl-1H-pyrazole-3-carboxylate |
15803-27-7 | 95+% | 50mg |
209.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZQ666-200mg |
Ethyl 4,5-dimethyl-1H-pyrazole-3-carboxylate |
15803-27-7 | 95+% | 200mg |
417.0CNY | 2021-07-14 |
Ethyl 4,5-dimethyl-1H-pyrazole-3-carboxylate Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
15803-27-7 (Ethyl 4,5-dimethyl-1H-pyrazole-3-carboxylate) Related Products
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